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Compound of Interest

Compound Name: HO-PEG14-OH

Cat. No.: B1679189 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling HO-PEG14-OH, a polyethylene glycol (PEG) derivative. By adhering to

these procedural steps, you can minimize risk and ensure the integrity of your work.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling HO-PEG14-OH, a comprehensive approach to personal protection is critical.

The following table summarizes the recommended PPE based on general guidelines for

polyethylene glycol compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1679189?utm_src=pdf-interest
https://www.benchchem.com/product/b1679189?utm_src=pdf-body
https://www.benchchem.com/product/b1679189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Recommended Protection Standard/Specification

Eyes/Face
Safety glasses with side

shields
BS EN ISO 16321-1:2022

Hands
Chemically resistant gloves

(e.g., Nitrile, Neoprene)
EN ISO 374-1:2016

Body
Cotton protective clothing or

laboratory coat
EN ISO 20345:2022

Feet
Closed-toe shoes that cover

the entire foot
EN ISO 20345:2022

Respiratory

Required if ventilation is

insufficient or when handling

as a powder/aerosol

EN 136, with A2-P2 filter (EN

14387)

Note: Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for

the most accurate and detailed information. The selection of gloves should be based on the

specific chemicals being used and the duration of contact. Regularly inspect gloves for any

signs of wear or degradation.

Operational Plan: A Step-by-Step Protocol for Safe
Handling
Following a structured operational plan minimizes the risk of exposure and contamination.

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Locate the nearest safety shower and eyewash station before beginning work.

Handling:

Wear the appropriate PPE as detailed in the table above.
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Avoid direct contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[1]

If there is a risk of generating dust or aerosols, work in a well-ventilated area or use a

fume hood.

Use good personal hygiene practices; wash hands thoroughly after handling and before

breaks.[1]

Storage:

Store HO-PEG14-OH in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.[1]

For long-term storage, a temperature of -18°C is recommended.[2]

Store away from strong oxidizing agents.

Disposal Plan: Responsible Waste Management
Proper disposal of HO-PEG14-OH and its containers is crucial to protect the environment and

comply with regulations. While polyethylene glycols are generally considered biodegradable

and not classified as hazardous waste, it is essential to follow institutional guidelines.[3][4]

Decontamination:

Clean any spills immediately. Absorb the spill with an inert material (e.g., vermiculite, dry

sand) and collect it in a suitable, labeled container for disposal.[1]

Clean the contaminated area with plenty of water.[1]

Waste Classification:

Uncontaminated HO-PEG14-OH can typically be disposed of as non-hazardous waste.[3]

If HO-PEG14-OH is mixed with any hazardous materials, the entire mixture must be

treated as hazardous waste.[3]
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When in doubt, treat the waste as hazardous and consult your institution's Environmental

Health and Safety (EHS) department.[3]

Disposal:

Dispose of waste in a designated, labeled container.

Arrange for disposal through a licensed hazardous-waste disposal contractor.[1][4]

Do not dispose of HO-PEG14-OH down the drain.[5]
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Workflow for Safe Handling and Disposal of HO-PEG14-OH
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Caption: Safe handling and disposal workflow for HO-PEG14-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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